Cas no 853771-90-1 (4-Methoxy-3-(trifluoromethoxy)benzaldehyde)

• Product Name: 4-Methoxy-3-(trifluoromethoxy)benzaldehyde
• CAS No: 853771-90-1
• MF: C₉H₇F₃O₃
• MW: 220.145293474197
• MDL: MFCD08062376
• CID: 93078
• PubChem ID: 24721070
• Update Time: 2025-08-05

4-Methoxy-3-(trifluoromethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3-(trifluoromethoxy)benzaldehyde
• PC7534
• 4-Methoxy-3-(trifluoromethoxy)benzaldehyde (ACI)
• PS-7871
• Benzaldehyde, 4-methoxy-3-(trifluoromethoxy)-
• CL9017
• DTXSID00641018
• SCHEMBL2714465
• 853771-90-1
• CS-0128853
• MFCD08062376
• AKOS005258338

• MDL： MFCD08062376
• Inchi： 1S/C9H7F3O3/c1-14-7-3-2-6(5-13)4-8(7)15-9(10,11)12/h2-5H,1H3
• InChI Key： FFXBLEVIHWURLC-UHFFFAOYSA-N
• SMILES： O=CC1C=C(OC(F)(F)F)C(OC)=CC=1

Computed Properties

• Exact Mass: 220.03500
• Monoisotopic Mass: 220.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Color/Form: Yellow liquid
• Density: 1.33
• Boiling Point: 233.4°C at 760 mmHg
• Flash Point: 92.3°C
• Refractive Index: 1.488
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 35.53000
• LogP: 2.40630
• Sensitiveness: Air Sensitive
• Solubility: Not determined

4-Methoxy-3-(trifluoromethoxy)benzaldehyde Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-Methoxy-3-(trifluoromethoxy)benzaldehyde

Comprehensive Overview of 4-Methoxy-3-(trifluoromethoxy)benzaldehyde (CAS No. 853771-90-1)

4-Methoxy-3-(trifluoromethoxy)benzaldehyde (CAS No. 853771-90-1) is a specialized aromatic aldehyde compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. This fluorinated benzaldehyde derivative exhibits unique chemical properties due to its methoxy and trifluoromethoxy functional groups, making it a valuable building block in organic synthesis. Researchers and manufacturers increasingly seek high-purity 4-Methoxy-3-(trifluoromethoxy)benzaldehyde for its role in developing novel compounds with enhanced bioactivity and stability.

The growing demand for fluorinated organic compounds in medicinal chemistry has spotlighted CAS 853771-90-1 as a key intermediate. Its molecular structure (C₉H₇F₃O₃) enables selective modifications, particularly in designing drug candidates targeting CNS disorders and metabolic diseases. Recent studies highlight its potential in creating next-generation antimicrobial agents, aligning with global health priorities to combat antibiotic resistance. The compound's electron-withdrawing trifluoromethoxy group significantly influences reaction pathways, a topic frequently searched in organic chemistry forums and AI-driven synthesis prediction platforms.

From an industrial perspective, 4-Methoxy-3-(trifluoromethoxy)benzaldehyde suppliers emphasize its application in crop protection chemicals, responding to the agricultural sector's need for environmentally sustainable pesticides. The compound's stability under various pH conditions makes it ideal for formulating slow-release agrochemicals, a trending topic in green chemistry discussions. Analytical techniques like HPLC purity testing and GC-MS characterization are critical for quality control, as evidenced by frequent searches from quality assurance professionals.

Material scientists value 853771-90-1 for developing liquid crystal materials and OLED precursors, addressing the display industry's demand for energy-efficient technologies. The compound's ability to modify electroluminescent properties attracts attention in optoelectronics research, with patent databases showing increased activity. Storage recommendations typically suggest anhydrous conditions at 2-8°C to preserve its aldehyde functionality—a practical consideration often queried in chemical storage guidelines.

Environmental and regulatory aspects of trifluoromethoxy-containing compounds remain a hot topic, with REACH compliance and green synthesis methods dominating professional discourse. The compound's low bioaccumulation potential compared to non-fluorinated analogs positions it favorably in eco-design initiatives. Recent advancements in continuous flow chemistry have improved its production efficiency, reducing waste generation—a solution frequently explored in process chemistry optimization queries.

For synthetic chemists, the Vilsmeier-Haack formylation of corresponding methoxy-trifluoromethoxy benzene precursors remains the most searched synthetic route to 853771-90-1. Alternative methods using metal-catalyzed oxidation or enzymatic transformations are gaining traction in academic publications, reflecting the compound's relevance in catalysis research. Spectral data (IR: 1705 cm^-1 for C=O stretch; ¹H NMR: δ 9.85 ppm for CHO) are commonly requested references in spectroscopy databases.

The commercial landscape for 4-Methoxy-3-(trifluoromethoxy)benzaldehyde shows increasing custom synthesis inquiries, particularly for isotope-labeled versions (e.g., ¹³C, ²H) used in mechanistic studies. Price trends indicate steady growth in the fine chemicals market, with purity grades (>98%) commanding premium values. Procurement specialists often search for bulk quantity availability and GMP-compliant manufacturing options, underscoring its pharmaceutical importance.